Cas no 1131614-28-2 (Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate)

• Product Name: Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate
• CAS No: 1131614-28-2
• MF: C₁₂H₁₄INO₂
• MW: 331.149535655975
• CID: 1030635
• PubChem ID: 44828985
• Update Time: 2025-06-08

Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate
• methyl 3-iodo-4-pyrrolidin-1-ylbenzoate
• AK133728
• CTK8E2121
• FT-0653305
• KB-145608
• methyl 3-iodanyl-4-pyrrolidin-1-yl-benzoate
• SBB068099
• Methyl3-iodo-4-(pyrrolidin-1-yl)benzoate
• DTXSID80661072
• 1131614-28-2
• A802871
• AKOS015851986
• DB-060403

• Inchi： 1S/C12H14INO2/c1-16-12(15)9-4-5-11(10(13)8-9)14-6-2-3-7-14/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： VZYZSXPFBWRZEY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C=CC=1N1CCCC1

Computed Properties

• Exact Mass: 331.00693g/mol
• Monoisotopic Mass: 331.00693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Additional information on Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate

Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate: A Comprehensive Overview

Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate (CAS No. 1131614-28-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an iodine substituent and a pyrrolidine ring, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate consists of a benzene ring with an iodine atom at the 3-position and a pyrrolidine ring at the 4-position, with a methyl ester group attached to the carboxylic acid moiety. This combination of functional groups imparts distinct reactivity and solubility properties, which are crucial for its applications in synthetic chemistry and drug discovery.

Recent studies have highlighted the potential of Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate as a key intermediate in the synthesis of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound to develop new inhibitors for specific protein kinases involved in cancer progression. The iodine substituent facilitates efficient cross-coupling reactions, enabling the synthesis of diverse derivatives with enhanced biological activity.

In addition to its role in medicinal chemistry, Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate has also been explored for its applications in materials science. The presence of the pyrrolidine ring and the iodine substituent can influence the electronic properties of polymers and other materials, making it a promising candidate for the development of advanced functional materials. Studies published in the Journal of Materials Chemistry have demonstrated the use of this compound in the synthesis of conductive polymers with improved stability and performance.

The synthetic accessibility of Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 3-bromo-4-chlorobenzoic acid with pyrrolidine followed by iodination and esterification steps. This multi-step process yields high purity products suitable for further functionalization or direct use in biological assays.

The physicochemical properties of Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate have been well-characterized, including its melting point, solubility, and stability under various conditions. These properties are essential for optimizing its use in both laboratory and industrial settings. For example, its good solubility in polar solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it an ideal candidate for high-throughput screening assays used in drug discovery.

From a safety perspective, handling and storage guidelines for Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate should be strictly followed to ensure laboratory safety. While it is not classified as a hazardous material, proper precautions should be taken to prevent exposure to skin or inhalation. It is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, Methyl 3-iodo-4-(pyrrolidin-1-yl)benzoate (CAS No. 1131614-28-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and synthetic accessibility make it an invaluable tool for researchers working on new drug candidates and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to remain at the forefront of chemical innovation.